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Compound of Interest

Compound Name: Artesunate-13C4

Cat. No.: B12377046 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and use of chemical compounds is paramount. This guide provides comprehensive safety and

handling information for Artesunate-¹³C₄. As an isotopically labeled version of Artesunate

containing four stable, non-radioactive ¹³C atoms, its chemical and toxicological properties are

identical to the unlabeled parent compound. Therefore, the following guidelines for Artesunate

are directly applicable to Artesunate-¹³C₄.

Hazard Identification and Safety Precautions
Artesunate is classified as harmful if swallowed and is suspected of damaging fertility or the

unborn child[1]. It is crucial to handle this compound with appropriate care in a laboratory

setting.

Table 1: Hazard Classification and Precautionary Statements
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Hazard Class GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3][4]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child

Prevention -

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P264: Wash

skin thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Response -

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

Storage - Store locked up.

Disposal -

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

The following diagram illustrates the essential safety workflow for handling Artesunate-¹³C₄.
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Preparation

Handling

Post-Handling

Read SDS

Obtain Instructions

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Designated Area
(e.g., Fume Hood)

Do Not Eat, Drink, or Smoke Minimize Direct Contact

Wash Hands

Clean Surfaces

Store Properly

Dispose of Waste Correctly

Click to download full resolution via product page

Caption: General Safety Workflow for Artesunate-¹³C₄ Handling.
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Stability and Storage
Proper storage is critical to maintain the integrity of Artesunate-¹³C₄. The compound is stable

under normal conditions but is sensitive to temperature, pH, and light.

Table 2: Stability of Artesunate under Various Conditions

Condition Solvent/Medium Temperature Stability/Half-life

Aqueous Solution
0.9% w/v Sodium

Chloride
9°C 130 hours

23°C 10.6 hours

30°C
Approximately 4 hours

(interpolated)

36.5°C 1.6 hours

pH Aqueous Solution pH 8 Most stable

Acidic pH (2, 4) Increased degradation

Light Exposure Aqueous Solution -

Did not affect the

degradation rate in

one study. However,

another study

suggests it is

photolabile, especially

in liquid form.

Solid State
Dry Blend (with

Carbopol)
45°C Stable for 6 months

Storage Recommendations:

Store in a tightly sealed container as defined in the USP-NF.

Store in a well-ventilated place, away from heat and direct sunlight.
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For long-term storage, refrigeration is recommended to maximize stability. Store below 30°C

and protect from light.

Experimental Protocols: Reconstitution of Injectable
Artesunate
For in vivo studies, Artesunate is often administered as an injection. The following protocols

detail the reconstitution process for intravenous (IV) and intramuscular (IM) administration. Due

to its instability in aqueous solutions, the reconstituted solution should be used promptly.

Reconstitution Workflow for Intravenous (IV) Administration

The process involves a two-step reconstitution and dilution.
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Step 1: Reconstitution

Step 2: Dilution

Start

Inject 1 mL of Sodium Bicarbonate (5%)
into the Artesunate vial (60 mg).

Shake gently for 2-3 minutes
until the powder is fully dissolved.

Is the solution clear?

Discard

No

Add 5 mL of 0.9% Sodium Chloride
to the reconstituted solution.

Yes

Shake to mix well.

Is the solution clear?

Discard

No

Final Solution:
10 mg/mL Artesunate in 6 mL total volume.

Yes

Administer within 1 hour.

Click to download full resolution via product page

Caption: Workflow for IV Reconstitution of Artesunate.
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Reconstitution Workflow for Intramuscular (IM) Administration

The IM reconstitution follows a similar initial step but with a different dilution volume.

Step 1: Reconstitution

Step 2: Dilution

Start

Inject 1 mL of Sodium Bicarbonate (5%)
into the Artesunate vial (60 mg).

Shake gently for 2-3 minutes
until the powder is fully dissolved.

Is the solution clear?

Discard

No

Add 2 mL of 0.9% Sodium Chloride
to the reconstituted solution.

Yes

Shake to mix well.

Is the solution clear?

Discard

No

Final Solution:
20 mg/mL Artesunate in 3 mL total volume.

Yes

Administer within 1 hour.
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Click to download full resolution via product page

Caption: Workflow for IM Reconstitution of Artesunate.

Disposal
Unused material and its container must be disposed of in accordance with local, regional,

national, and international regulations. For spills, the site should be washed after material

pickup is complete.

In case of Exposure or Emergency
Table 3: First Aid Measures

Exposure Route Action

Ingestion

Rinse mouth. Call a poison center or doctor

immediately if you feel unwell. Never give

anything by mouth to an unconscious person.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.

Skin Contact

Take off all contaminated clothing immediately.

Rinse skin well with water. If skin irritation

occurs, seek medical advice.

Eye Contact

Rinse with plenty of water. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.

Fire Emergency:

Suitable extinguishing media: Use media appropriate for the surrounding fire, such as water

spray, carbon dioxide, or dry powder.
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Hazardous decomposition products: Under fire conditions, irritating and/or toxic fumes or

gases may be emitted.

This guide provides a comprehensive overview of the safety and handling procedures for

Artesunate-¹³C₄. Adherence to these guidelines is essential for ensuring a safe laboratory

environment and the integrity of research outcomes. Always refer to the specific Material Safety

Data Sheet (MSDS) provided by the supplier for the most detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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